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Compound of Interest

Compound Name: OG-L002

Cat. No.: B609721 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling OG-L002. Given that a specific Safety Data Sheet

(SDS) for OG-L002 is not readily available in the public domain, this document synthesizes

information from supplier data and general laboratory safety protocols for handling potent,

novel research chemicals. It is imperative to treat OG-L002 as a compound with unknown

hazards and to handle it with the utmost caution.

Emergency Contact Information:

Contact Phone Number

Emergency Services 911 (or local equivalent)

Institutional Safety Office [Insert specific number here]

Principal Investigator [Insert specific number here]
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Property Value

Chemical Name 4'-((1R,2S)-2-aminocyclopropyl)biphenyl-3-ol

Molecular Formula C15H15NO

Molecular Weight 225.29 g/mol

CAS Number 1357302-64-7

Known Function Potent and specific LSD1 inhibitor

Storage Temperature -20°C

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling OG-L002 to ensure that the selected

PPE is appropriate for the planned procedures.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b609721?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Minimum Requirement
Recommended for Higher
Risk Operations

Hand Protection
Double-gloving with nitrile

gloves.[1]

Chemical-resistant gloves

(e.g., butyl rubber or

neoprene) over nitrile gloves,

especially when handling

concentrated solutions.[2]

Eye and Face Protection
Safety glasses with side

shields.[1]

Chemical splash goggles and

a face shield, particularly when

there is a risk of splashes or

aerosols.[3][4]

Body Protection
A fully buttoned, long-sleeved

laboratory coat.[3]

A chemical-resistant apron

over the lab coat.

Respiratory Protection

Not generally required when

handling small quantities in a

well-ventilated area or a

chemical fume hood.

A NIOSH-approved respirator

may be necessary if there is a

risk of aerosolization or if

working outside of a fume

hood.[3][5]

Footwear Closed-toe shoes.[3]

Chemical-resistant shoe

covers may be considered in

areas with a high risk of spills.

Operational and Disposal Plans
Engineering Controls

Ventilation: All work with solid OG-L002 and its solutions should be conducted in a certified

chemical fume hood to minimize inhalation exposure.

Designated Area: Establish a designated area for handling and storing OG-L002. This area

should be clearly marked with warning signs.
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by covering surfaces with absorbent, disposable bench paper.

Weighing: If weighing the solid compound, do so in a fume hood on a tared weigh paper or in

a container that can be sealed for transport.

Dissolving: OG-L002 is often dissolved in dimethyl sulfoxide (DMSO).[2] DMSO can facilitate

the absorption of chemicals through the skin; therefore, extreme caution must be exercised

when handling DMSO solutions of OG-L002.[2][6]

Storage: Store OG-L002 in a tightly sealed, clearly labeled container at -20°C in the

designated storage area.

Spill Management
Evacuation: In the event of a large spill, evacuate the immediate area and alert others.

Containment: For small spills within a fume hood, contain the spill with an appropriate

absorbent material (e.g., chemical absorbent pads or vermiculite).

Cleanup: Wearing appropriate PPE, carefully clean up the spill. The waste from the cleanup

should be placed in a sealed, labeled hazardous waste container.

Decontamination: Decontaminate the spill area with a suitable cleaning agent.

Disposal Plan
All waste contaminated with OG-L002, including empty containers, used PPE, and spill

cleanup materials, must be disposed of as hazardous chemical waste.

Waste Collection: Collect all OG-L002 waste in a designated, leak-proof, and clearly labeled

hazardous waste container.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name of the contents.

Disposal Request: Follow your institution's procedures for hazardous waste pickup and

disposal. Do not dispose of OG-L002 down the drain or in the regular trash.[7][8]
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Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Calculate the required mass: For 1 mL of a 10 mM stock solution, you will need:

Mass (g) = 10 mmol/L * 0.001 L * 225.29 g/mol = 0.00225 g or 2.25 mg.

Weighing: In a chemical fume hood, carefully weigh 2.25 mg of OG-L002 powder.

Dissolving: Add the weighed OG-L002 to a sterile microcentrifuge tube or vial. Add 1 mL of

high-purity DMSO.

Mixing: Vortex the solution until the OG-L002 is completely dissolved. Gentle warming in a

37°C water bath may aid in dissolution.

Storage: Store the stock solution at -20°C.
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Figure 1. Workflow for Safe Handling of OG-L002
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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